Cas no 58-73-1 (Diphenhydramine)

Diphenhydramine structure

Product Name:Diphenhydramine

CAS No:58-73-1

MF:C₁₇H₂₁NO

MW:255.354744672775

MDL:MFCD00274173

CID:33707

PubChem ID:3100

Update Time:2026-05-14

Diphenhydramine Chemical and Physical Properties

Names and Identifiers

- 2-(Benzhydryloxy)-N,N-dimethylethanamine
- Diphenhydramine (FDA)
- 2-benzhydryloxyethyldimethylamine
- Diphenhydramine salicylate
- 2-benzhydryloxy-N,N-dimethylethanamine
- Diphenhydramine
- 2-(Benzhydryloxy)-N,N-dimethylethylamine
- 2-Diphenylmethoxy-N,N-dimethylethylamine
- N,N-Dimethyl-4,4-diphenyl-3-oxabutylamine
- Benadryl
- Benzhydramine
- Probedryl
- Alledryl
- Antistominum
- Dihidral
- Benzhydroamina
- Benzhydraminum
- Diphantine
- Difenhydramin
- Ibiodral
- Difedryl
- Dibondrin
- Debendrin
- Benadrin
- Mephadryl
- Desentol
- Dermistina
- Betramin
- Benzhydril
- Benzantine
- Benachlor
- Bagodryl
- Syntedril
- Novamina
- Medidryl
- Hyadrine
- Histaxin
- Etanautine
- Drylistan
- Diabylen
- Diabenyl
- Dermodrin
- Benodine
- Baramine
- Allergical
- Dabylen
- Antomin
- Dylamon
- Benylin
- Benylan
- Benodin
- Amidryl
- Nausen
- Be
- MDL： MFCD00274173
- Inchi： 1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
- InChI Key： ZZVUWRFHKOJYTH-UHFFFAOYSA-N
- SMILES： O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 255.16200
Monoisotopic Mass: 291.138992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3
Topological Polar Surface Area: 12.5

Experimental Properties

Color/Form: Oily liquid.
Density: 0.9889 (rough estimate)
Melting Point: 167-172 ºC
Boiling Point: bp2.0 150-165°
Flash Point: 101.5 oC
Refractive Index: 1.5450 to 1.5490
PSA: 12.47000
LogP: 3.35420
Merck: 3309

Diphenhydramine Security Information

Symbol:
Prompt：warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
RTECS：KR6825000
Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse

Diphenhydramine Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922199090

Overview:

2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diphenhydramine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BD5696-1g	Diphenhydramine	58-73-1	≥98%	1g	￥80元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BD5696-25g	Diphenhydramine	58-73-1	≥98%	25g	￥890元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BD5696-5g	Diphenhydramine	58-73-1	≥98%	5g	￥350元	2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TQ666-5g	Diphenhydramine	58-73-1	96+%	5g	205.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TQ666-20g	Diphenhydramine	58-73-1	96+%	20g	479.0CNY	2021-08-04
TRC	D487128-2.5g	Diphenhydramine	58-73-1		2.5g	$ 198.00	2023-09-07
TRC	D487128-10g	Diphenhydramine	58-73-1		10g	$ 526.00	2023-09-07
TRC	D487128-25g	Diphenhydramine	58-73-1		25g	$ 874.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4744-25g	Diphenhydramine	58-73-1	98.0%(GC&T)	25g	￥620.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4744-5g	Diphenhydramine	58-73-1	98.0%(GC&T)	5g	￥235.0	2022-06-10

Diphenhydramine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:58-73-1)Diphenhydramine

Order Number:LE15082

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:11

Price ($):discuss personally

Email:18501500038@163.com

Diphenhydramine Related Literature

1. X-Ray crystallography studies and CP-MAS 13C NMR spectroscopy on the solid-state stereochemistry of diphenhydramine hydrochloride, an antihistaminic drug

Robert Glaser,Knut Maartmann-Moe J. Chem. Soc. Perkin Trans. 2 1990 1205
2. Novel contribution to the simultaneous analysis of certain hypoglycemic drugs in the presence of their impurities and degradation products utilizing UPLC-MS/MS

Shereen Mowaka,Dalia Mohamed RSC Adv. 2015 5 60467
3. End-to-end continuous flow synthesis and purification of diphenhydramine hydrochloride featuring atom economy, in-line separation, and flow of molten ammonium salts

David R. Snead,Timothy F. Jamison Chem. Sci. 2013 4 2822
4. A stir bar sorptive extraction device coupled with a gas chromatography flame ionization detector for the determination of abused prescription drugs in lean cocktail samples

Kamonwan Nualdee,Ratchaneekorn Buain,Benjamas Janchawee,Warakorn Sukree,Chongdee Thammakhet-Buranachai,Proespichaya Kanatharana,Korbua Chaisiwamongkhol,Sathaporn Prutipanlai,Apichai Phonchai Anal. Methods 2022 14 2557
5. Mass spectrometric directed system for the continuous-flow synthesis and purification of diphenhydramine

Bradley P. Loren,Michael Wleklinski,Andy Koswara,Kathryn Yammine,Yanyang Hu,Zoltan K. Nagy,David H. Thompson,R. Graham Cooks Chem. Sci. 2017 8 4363

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